![molecular formula C20H20N2O2 B2467841 4-(dimethylamino)-N-(4-methoxynaphthalen-1-yl)benzamide CAS No. 327971-95-9](/img/structure/B2467841.png)
4-(dimethylamino)-N-(4-methoxynaphthalen-1-yl)benzamide
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Overview
Description
Synthesis Analysis
A series of compounds similar to 4-(dimethylamino)-N-(4-methoxynaphthalen-1-yl)benzamide, specifically 4-(4-methoxynaphthalen-1-yl)-5-arylpyrimidin-2-amines, were synthesized and evaluated for their anticancer activities .Molecular Structure Analysis
The molecular structure of this compound consists of 20 carbon atoms, 20 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms.Chemical Reactions Analysis
The compound this compound is involved in the synthesis of a series of 4-(4-methoxynaphthalen-1-yl)-5-arylpyrimidin-2-amines .Physical And Chemical Properties Analysis
The molecular weight of this compound is 320.392.Scientific Research Applications
Synthesis and Pharmacological Activity
The synthesis of novel N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives, including structures related to 4-(dimethylamino)-N-(4-methoxynaphthalen-1-yl)benzamide, has led to the identification of compounds with promising pharmacological activities. Specifically, a study by Sakaguchi et al. (1992) highlighted a derivative exhibiting balanced gastrointestinal prokinetic and antiemetic activities, marking it as a potential gastrointestinal prokinetic agent (Sakaguchi et al., 1992).
Chemical Synthesis and Applications
Research by Valle et al. (2005) explored the electrophilic cyclization of benzamide derivatives, including those structurally similar to this compound, resulting in the synthesis of novel compounds with potential applications in organic and medicinal chemistry. This study emphasizes the chemical versatility and potential of such benzamide derivatives (Valle et al., 2005).
Novel Compounds for PET Imaging
Fujinaga et al. (2012) developed novel benzamides for positron emission tomography (PET) imaging of metabotropic glutamate receptors in the brain. Their research represents an advanced application of benzamide derivatives in neuroimaging, contributing to our understanding of neurological disorders and the brain's functioning (Fujinaga et al., 2012).
Antifungal and Antimicrobial Activity
Montes et al. (2016) synthesized N-(4-halobenzyl)amides to assess their antifungal effectiveness. This work demonstrates the antimicrobial potential of benzamide derivatives, highlighting their role in developing new treatments against resistant microbial strains (Montes et al., 2016).
Corrosion Inhibition
In the field of materials science, benzidine-based Schiff base compounds, including benzamides, have been investigated for their corrosion inhibitory properties on carbon steel in acidic media. This research by Bedair et al. (2020) points to the potential industrial applications of benzamide derivatives in protecting metals from corrosion, thereby extending their lifespan and utility (Bedair et al., 2020).
Mechanism of Action
Target of Action
A structurally similar compound, 4-(4-methoxynaphthalen-1-yl)-5-arylpyrimidin-2-amine, has been found to inhibit tubulin polymerization . Tubulin is a globular protein and is the building block of microtubules, which are crucial for maintaining cell shape, intracellular transport, and cell division.
Mode of Action
The structurally similar compound mentioned above inhibits tubulin polymerization . This suggests that 4-(dimethylamino)-N-(4-methoxynaphthalen-1-yl)benzamide might interact with tubulin in a similar way, potentially binding to the colchicine site of tubulin .
Biochemical Pathways
The inhibition of tubulin polymerization affects the formation of microtubules, which are essential components of the cell’s cytoskeleton . This disruption can lead to cell cycle arrest at the G2/M phase and induce apoptosis . The G2/M phase is a critical stage in the cell cycle where the cell prepares for mitosis or meiosis.
Result of Action
The structurally similar compound has shown to induce cell cycle arrest at the g2/m phase and cell apoptosis in the mcf-7 cell line . This suggests that this compound might have similar effects.
Future Directions
properties
IUPAC Name |
4-(dimethylamino)-N-(4-methoxynaphthalen-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O2/c1-22(2)15-10-8-14(9-11-15)20(23)21-18-12-13-19(24-3)17-7-5-4-6-16(17)18/h4-13H,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVEDQZQTEJCTNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C3=CC=CC=C32)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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